1-[2-(2,3-dimethylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine

• IUPAC Name: 2-(2,3-dimethylphenoxy)-1-(4-pyridin-2-ylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C20H25N3O2/c1-15-7-6-8-18(16(15)2)25-17(3)20(24)23-13-11-22(12-14-23)19-9-4-5-10-21-19/h4-10,17H,11-14H2,1-3H3
• InChI Key: UYOYXSCXSOZXFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC(C)C(=O)N2CCN(CC2)C3=CC=CC=N3)C
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

1-[2-(2,3-dimethylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine, also known as DMPP, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DMPP belongs to the family of piperazine compounds, which are widely used in medicinal chemistry due to their diverse pharmacological properties.

Mechanism of Action

1-[2-(2,3-dimethylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine acts as a partial agonist at the dopamine D2 receptor and the serotonin 5-HT1A receptor. It also acts as an antagonist at the serotonin 5-HT2A receptor. 1-[2-(2,3-dimethylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine's mechanism of action is complex and involves multiple neurotransmitter systems. 1-[2-(2,3-dimethylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine's effects on these neurotransmitter systems are thought to contribute to its therapeutic effects.
Biochemical and Physiological Effects:
1-[2-(2,3-dimethylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its therapeutic effects. 1-[2-(2,3-dimethylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine has also been shown to increase brain-derived neurotrophic factor (BDNF) levels, which is a protein that plays a role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

1-[2-(2,3-dimethylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been extensively studied, which makes it a well-characterized compound. However, 1-[2-(2,3-dimethylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine has some limitations for lab experiments. It has low solubility in water, which can make it difficult to work with in aqueous solutions. 1-[2-(2,3-dimethylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine also has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of 1-[2-(2,3-dimethylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine. One area of research is the development of more potent and selective 1-[2-(2,3-dimethylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine analogs. Another area of research is the investigation of 1-[2-(2,3-dimethylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine's potential use in the treatment of other neurological disorders, such as schizophrenia and bipolar disorder. Additionally, the development of new methods for the delivery of 1-[2-(2,3-dimethylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine to the brain may also be an area of future research.

Scientific Research Applications

1-[2-(2,3-dimethylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine has been studied for its potential therapeutic applications, including its use as an antipsychotic, anxiolytic, and antidepressant agent. 1-[2-(2,3-dimethylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.